Cas no 477188-81-1 ((E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477188-81-1
• MF: C₁₉H₁₄N₄O₃S
• MW: 378.404462337494
• CID: 6265264
• PubChem ID: 6258460
• Update Time: 2025-06-10

(E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• F0760-2352
• AKOS024599292
• (2E)-4-(1,3-benzodioxol-5-yl)-N-(2-methoxyanilino)-1,3-thiazole-2-carboximidoyl cyanide
• 477188-81-1
• (E)-4-(benzo[d][1,3]dioxol-5-yl)-N'-(2-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C19H14N4O3S/c1-24-16-5-3-2-4-13(16)22-23-14(9-20)19-21-15(10-27-19)12-6-7-17-18(8-12)26-11-25-17/h2-8,10,22H,11H2,1H3/b23-14+
• InChI Key： BSAHWMPMSRLFOB-OEAKJJBVSA-N
• SMILES： S1C(/C(/C#N)=N/NC2C=CC=CC=2OC)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 378.07866149g/mol
• Monoisotopic Mass: 378.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 117Ų

Additional information on (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477188-81-1)

Compound with the chemical name (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide and a CAS number of 477188-81-1 represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzodioxolyl moiety, a thiazole ring, and a cyanide group, which collectively contribute to its unique chemical properties and biological interactions.

The benzodioxolyl group, also known as an oxygenated phenanthrene derivative, is known for its presence in various natural products and pharmaceuticals. Its structural motif is often associated with anti-inflammatory, antioxidant, and antimicrobial properties. In the context of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, this group likely plays a crucial role in modulating the compound's interaction with biological targets. The presence of the benzodioxolyl moiety enhances the molecule's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

The thiazole ring is another critical component of this compound. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anticancer effects. The thiazole core provides a stable scaffold for further functionalization, allowing for the development of molecules with tailored properties. In (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, the thiazole ring is linked to a carbohydrazonoyl group via a cyanide bridge. This structural arrangement suggests that the compound may exhibit unique reactivity and binding characteristics compared to other thiazole-based molecules.

The cyanide group at the 2-position of the thiazole ring is particularly noteworthy. While cyanide groups are often associated with toxicity in certain contexts, they can also serve as important pharmacophores in medicinal chemistry. The electron-withdrawing nature of the cyano group can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the cyanide moiety can participate in various chemical reactions, such as nucleophilic additions and condensations, which may be exploited in synthetic chemistry and drug development.

The methoxyphenyl group at the nitrogen position further diversifies the structural features of this compound. The methoxy group introduces a hydrophilic character to the molecule while maintaining overall lipophilicity through conjugation with the aromatic ring system. This balance between hydrophilicity and lipophilicity is often desirable in drug design as it can influence membrane permeability and metabolic stability. The methoxyphenyl moiety may also contribute to the compound's interactions with specific biological targets by providing additional binding sites or modulating electronic effects.

Recent research has highlighted the potential of heterocyclic compounds like (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide in addressing various therapeutic challenges. Studies have demonstrated that benzodioxolyl-containing molecules exhibit promising activity against inflammatory diseases by modulating cytokine production and inhibiting pro-inflammatory enzymes. Similarly, thiazole derivatives have shown efficacy in treating bacterial infections by interfering with bacterial cell wall synthesis or metabolic pathways.

The combination of these structural elements in (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide suggests that it may possess multiple modes of action. For instance, the benzodioxolyl moiety could interact with receptors or enzymes involved in inflammation or pain signaling, while the thiazole ring might target bacterial enzymes or metabolic pathways. The methoxyphenyl group could further enhance binding affinity or modulate pharmacokinetic properties. This multifaceted approach makes this compound an intriguing candidate for further exploration in drug discovery.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary experiments indicate that it may exhibit inhibitory effects on certain enzymes associated with inflammation and infection. Additionally, its structural features suggest that it could interact with cellular receptors involved in pain perception or neurotransmitter release. These findings align with recent research demonstrating that heterocyclic compounds with similar structural motifs show promise in treating chronic inflammatory conditions and neurological disorders.

The synthesis of (E)-4-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation reactions between carbonyl compounds and hydrazine derivatives to form carbohydrazones followed by functionalization with cyano groups via nucleophilic substitution or addition reactions. The use of protecting groups ensures regioselectivity during synthesis while maintaining overall reaction efficiency.

The purification process for this compound involves techniques such as column chromatography or recrystallization to isolate high-purity material suitable for biological testing. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm molecular structure and purity before proceeding with pharmacological evaluation.

The potential applications of this compound extend beyond traditional pharmaceutical uses into areas such as agrochemicals where similar heterocyclic structures have shown efficacy against pests or plant pathogens without posing significant environmental risks when used appropriately under controlled conditions.

In conclusion,(E)-4-(2H - 1 , 3 - benzodioxol - 5 - yl ) - N - ( 2 - methoxyphenyl ) - 1 , 3 - thi az ole - 2 - car bo hy dra zon o y l cya n ide ( CAS No . 477188 - 81 - 1 ) represents an exciting development in medicinal chemistry due to its unique structural features combined with promising biological activities . Further research into its pharmacological properties will be essential for determining its full therapeutic potential across various disease indications . As our understanding grows about how these complex molecules interact at molecular levels , we can anticipate more innovative approaches being developed using similar scaffolds moving forward . This ongoing exploration underscores why continued investment into fundamental research remains crucial for advancing human health through novel therapeutics derived from nature-inspired molecular designs . p >